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Compound of Interest

Compound Name:
3-(3-Chloro-5-fluorophenyl)-2'-

methylpropiophenone

CAS No.: 898750-04-4

Cat. No.: B1327773 Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 3-(3-Chloro-5-
fluorophenyl)-2'-methylpropiophenone

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the synthesis and characterization

of the novel aromatic ketone, 3-(3-Chloro-5-fluorophenyl)-2'-methylpropiophenone.

Propiophenone derivatives are significant scaffolds in medicinal chemistry and materials

science, making a thorough understanding of their synthesis and analytical characterization

crucial for researchers in the field.[1][2] This document details a robust synthetic protocol via

Friedel-Crafts acylation and outlines the expected outcomes from key analytical techniques,

including Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS). The causality behind experimental choices and the interpretation of

spectroscopic data are explained to provide field-proven insights. While specific experimental

data for this exact molecule is not publicly available, this guide serves as an expert-level

predictive analysis based on established principles of organic chemistry and spectroscopy.
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Aromatic ketones, and specifically substituted propiophenones, are pivotal intermediates in the

synthesis of a wide array of biologically active molecules and functional materials.[2] The title

compound, 3-(3-Chloro-5-fluorophenyl)-2'-methylpropiophenone, possesses a unique

substitution pattern with a halogenated phenyl ring and a methylated acyl chain. This distinct

structure makes it a valuable candidate for further functionalization in drug discovery programs,

potentially influencing pharmacokinetic and pharmacodynamic properties. A comprehensive

characterization is paramount to confirm its identity, purity, and structure, which are

foundational for any subsequent research and development.

Synthetic Methodology: Friedel-Crafts Acylation
The most direct and widely employed method for the synthesis of aromatic ketones like 3-(3-
Chloro-5-fluorophenyl)-2'-methylpropiophenone is the Friedel-Crafts acylation.[2][3][4] This

electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an

acyl halide or anhydride in the presence of a strong Lewis acid catalyst.[4]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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